Cas no 2034557-92-9 (2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 2034557-92-9
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 5379636
• Update Time: 2025-10-28

2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C20H20N4O2/c25-20(15-26-18-9-5-2-6-10-18)23-12-11-17(13-23)24-14-19(21-22-24)16-7-3-1-4-8-16/h1-10,14,17H,11-13,15H2
• InChI Key： JTYRSSSWZKJUJX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=C(C3=CC=CC=C3)N=N2)C1)COC1=CC=CC=C1

Additional information on 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone

Compound CAS No 2034557-92-9: 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone

The compound with CAS No 2034557-92-9, known as 2-phenoxy-1-[3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]ethanone, is a complex organic molecule that has garnered significant attention in the field of heterocyclic chemistry. This compound is characterized by its unique structure, which incorporates a phenoxy group, a pyrrolidine ring, and a triazole moiety, making it a valuable subject for both synthetic and applied research.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of bioactive molecules. The presence of the triazole group, a well-known heterocyclic structure, contributes to its stability and reactivity, making it an ideal candidate for exploring novel chemical reactions and drug design strategies.

One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed advanced methodologies to construct the molecule, including multi-component reactions and catalytic processes. These methods not only enhance the efficiency of synthesis but also pave the way for the creation of structurally related compounds with diverse functionalities.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with biological systems has been explored through various assays, revealing potential pharmacological activities that warrant further investigation. The integration of different functional groups within its structure allows for versatility in targeting specific biological pathways.

The structural complexity of this compound also makes it an excellent model for studying molecular recognition and self-assembling processes. Recent findings suggest that it can form supramolecular assemblies under certain conditions, which could have implications in materials science and nanotechnology.

Moreover, the compound's stability under various environmental conditions has been extensively studied. This stability is crucial for its potential use in industrial applications, where robustness and durability are essential requirements.

In conclusion, the compound with CAS No 2034557-92-9 represents a fascinating example of modern organic chemistry's capabilities. Its unique structure, versatile synthesis methods, and promising applications make it a subject of ongoing research interest. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.